Cas no 17526-96-4 (2-Propenoic acid, 2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl ester)
17526-96-4 structure
Product Name:2-Propenoic acid, 2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl ester
CAS No:17526-96-4
MF:C7H3F9O2
MW:290.083153963089
CID:1361197
PubChem ID:19098703
Update Time:2025-04-20
2-Propenoic acid, 2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl ester
- 17526-96-4
- MJSNJSPYUWBEBD-UHFFFAOYSA-N
- Acrylic acid nonafluoro tert-butyl ester
- Perfluoro-tert-butyl acrylate
- SCHEMBL2536978
- DTXSID101191863
-
- Inchi: 1S/C7H3F9O2/c1-2-3(17)18-4(5(8,9)10,6(11,12)13)7(14,15)16/h2H,1H2
- InChI Key: MJSNJSPYUWBEBD-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(C(F)(F)F)OC(C=C)=O)(F)F
Computed Properties
- Exact Mass: 289.99889
- Monoisotopic Mass: 289.99893279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl ester Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
17526-96-4 (2-Propenoic acid, 2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl ester) Related Products
- 53038-41-8(Hexafluoro-2-methylisopropyl Acrylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk